12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene

• IUPAC Name: 12,12,14,14-tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• InChI: InChI=1S/C24H23N5S/c1-23(2)12-17-18-21-26-20(16-11-7-9-14-8-5-6-10-15(14)16)27-29(21)13-25-22(18)30-19(17)24(3,4)28-23/h5-11,13,28H,12H2,1-4H3
• InChI Key: LTSNTKDLCOXVJE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(N1)(C)C)SC3=C2C4=NC(=NN4C=N3)C5=CC=CC6=CC=CC=C65)C
• Molecular Formula: C24H23N5S
• Molecular Weight: 413.5 g/mol

Description

12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene is a complex organic compound with a unique structure. This compound is characterized by its multiple ring systems and the presence of sulfur and nitrogen atoms, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene typically involves multi-step organic reactions. These reactions often include cyclization, alkylation, and the introduction of sulfur and nitrogen atoms into the molecular framework. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, are crucial to achieving high yields and purity of the final product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques, such as chromatography and crystallization, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of thiols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at specific positions on the aromatic rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), reducing agents (e.g., lithium aluminum hydride, sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as solvent choice, temperature, and pH play a significant role in determining the reaction outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines.

Scientific Research Applications

12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as drug development and delivery systems.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The presence of sulfur and nitrogen atoms in the molecule can also influence its reactivity and interactions with other biomolecules.

Comparison with Similar Compounds

Similar Compounds

Naphthalene derivatives: Compounds with similar aromatic ring structures but different substituents.

Thiazole derivatives: Compounds containing sulfur and nitrogen atoms in a heterocyclic ring.

Tetramethyl-substituted compounds: Molecules with multiple methyl groups attached to the core structure.

Uniqueness

12,12,14,14-Tetramethyl-4-naphthalen-1-yl-10-thia-3,5,6,8,13-pentazatetracyclo[77002,6011,16]hexadeca-1(9),2,4,7,11(16)-pentaene stands out due to its complex ring system and the presence of both sulfur and nitrogen atoms